molecular formula C36H58O10 B1679149 Pedunculoside CAS No. 42719-32-4

Pedunculoside

Cat. No. B1679149
CAS RN: 42719-32-4
M. Wt: 650.8 g/mol
InChI Key: LARPFJIXBULVPK-FBAXZNBGSA-N
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Description

Pedunculoside is a triterpene saponin derived from the barks of Ilex rotunda Thunb . It has been found to exhibit anti-inflammatory and hypolipidemic activities .


Synthesis Analysis

The solubility of Pedunculoside has been improved by generating a water-soluble inclusion complex composed of Pedunculoside and the polymer β-cyclodextrin (CDP). This complex was characterized using 1H NMR, FT-IR, UV-vis spectroscopy, powder X-ray diffractometry, and thermogravimetric analysis .


Molecular Structure Analysis

Pedunculoside has a molecular weight of 650.84 . Its molecular formula is C36H58O10 .


Physical And Chemical Properties Analysis

Pedunculoside is a white powder with a density of 1.31 g/cm3 . It is lipophilic and exhibits poor aqueous solubility .

Safety And Hazards

Pedunculoside is considered toxic and can cause irritation to the skin and eyes. It is advised to avoid inhalation and contact with skin, eyes, and clothing .

properties

IUPAC Name

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1R,2R,4aS,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-1,10-dihydroxy-9-(hydroxymethyl)-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C36H58O10/c1-19-9-14-36(30(43)46-29-27(42)26(41)25(40)21(17-37)45-29)16-15-33(4)20(28(36)35(19,6)44)7-8-23-31(2)12-11-24(39)32(3,18-38)22(31)10-13-34(23,33)5/h7,19,21-29,37-42,44H,8-18H2,1-6H3/t19-,21-,22-,23-,24+,25-,26+,27-,28-,29+,31+,32+,33-,34-,35-,36+/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LARPFJIXBULVPK-FBAXZNBGSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)CO)O)C)C)C2C1(C)O)C)C(=O)OC6C(C(C(C(O6)CO)O)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H]([C@@]5(C)CO)O)C)C)[C@@H]2[C@]1(C)O)C)C(=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C36H58O10
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30962647
Record name 1-O-(3,19,23-Trihydroxy-28-oxours-12-en-28-yl)hexopyranose
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30962647
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

650.8 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Pedunculoside

CAS RN

42719-32-4
Record name 1-O-(3,19,23-Trihydroxy-28-oxours-12-en-28-yl)hexopyranose
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30962647
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
291
Citations
W Zhao, L Pang, D Xu, N Zhang - Molecules, 2015 - mdpi.com
Ilex rotunda is widely used to treat many disorders as a traditional Chinese medicine (TCM) containing 4%–5% pedunculoside (PDC). A rapid, selective, and sensitive liquid …
Number of citations: 14 www.mdpi.com
X Ma, G Chen, J Wang, J Xu, F Zhao, M Hu… - Scandinavian Journal …, 2019 - Taylor & Francis
Objectives: The discovery of alternative and well-tolerated anti-arthritic drugs, especially from natural products, is becoming an area of active research. Pedunculoside (PE) is a novel …
Number of citations: 11 www.tandfonline.com
L Wu, A Kang, C Shan, C Chai, Z Zhou, Y Lin… - … of Pharmaceutical and …, 2019 - Elsevier
… pedunculoside in totally different ways; while in vivo, intestinal tract is the most important site for the metabolism and excretion of pedunculoside… of pedunculoside metabolism, which can …
Number of citations: 12 www.sciencedirect.com
B Yang, H Li, Q Ruan, S Xuan, X Chen, H Cui… - Planta …, 2019 - thieme-connect.com
… Rotundic acid and pedunculoside are the most abundant constituents in Ilicis … with pedunculoside and other ingredients from Ilicis Rotundae Cortex with rotundic acid and …
Number of citations: 10 www.thieme-connect.com
K Liu, G Li, W Guo, J Zhang - International Immunopharmacology, 2020 - Elsevier
Pedunculoside (PE) is derived from the bark of iron holly, a member of the holly family. Previous studies have shown that PE has anti-inflammatory, antitumor, antiviral, cholesterol-…
Number of citations: 16 www.sciencedirect.com
X Kan, G Hu, B Huang, W Guo, Y Huang… - Aging (Albany …, 2021 - ncbi.nlm.nih.gov
Mastitis is a disease that seriously threatens the health of the mammary gland after delivery. Pedunculoside (PE) is the main bioactive component of Aquifoliaceae. The purpose of this …
Number of citations: 9 www.ncbi.nlm.nih.gov
C Liu, YJ Shen, QB Tu, YR Zhao, H Guo, J Wang… - Biomedicine & …, 2018 - Elsevier
Pedunculoside (PE) is a novel triterpene saponin extracted from the dried barks of Ilex rotunda Thunb. The present study aims to explore lipid-lowering effects of PE on hyperlipidemia …
Number of citations: 43 www.sciencedirect.com
Q Fan, X Liang, Z Xu, S Li, S Han, Y Xiao, Q Xu… - Phytomedicine, 2023 - Elsevier
Background Lung cancer is the primary cause of cancer-related mortality worldwide owing to its strong metastatic ability. EGFR-TKI (Gefitinib) has demonstrated efficacy in metastatic …
Number of citations: 1 www.sciencedirect.com
A Yang, J Dong, H Zhao, Q Zhang… - Current …, 2021 - ingentaconnect.com
Background: Pedunculoside (PE) is a triterpene saponin from the barks of Ilex rotunda, a Traditional Chinese Medicine called Jiubiying, which is used for the treatment of cold and fever, …
Number of citations: 0 www.ingentaconnect.com
C Liu, W Zhang, H Yang, W Sun, X Gong, J Zhao… - PLoS …, 2014 - journals.plos.org
More than 50% of new drug candidates in drug discovery are lipophilic and exhibit poor aqueous solubility, which results in poor bioavailability and a lack of dose proportionality. Here, …
Number of citations: 44 journals.plos.org

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